Cas no 1105217-86-4 (N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide)

• Product Name: N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide
• CAS No: 1105217-86-4
• MF: C₁₉H₁₇N₅O₅S
• MW: 427.433782339096
• CID: 5805384
• PubChem ID: 30862709
• Update Time: 2025-07-18

N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-nitrofuran-2-carboxamide
• N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide
• N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide
• F5486-0689
• VU0644732-1
• AKOS024510502
• 1105217-86-4

• Inchi： 1S/C19H17N5O5S/c25-16(20-8-12-4-2-1-3-5-12)9-23-18(13-10-30-11-14(13)22-23)21-19(26)15-6-7-17(29-15)24(27)28/h1-7H,8-11H2,(H,20,25)(H,21,26)
• InChI Key： UKNCHSIGTMVQRO-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1N(CC(NCC2=CC=CC=C2)=O)N=C2CSCC2=1)=O

Computed Properties

• Exact Mass: 427.09503983g/mol
• Monoisotopic Mass: 427.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 160Ų

Additional information on N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide

Professional Introduction to N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide (CAS No. 1105217-86-4)

N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide (CAS No. 1105217-86-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its fused ring system, which includes a thiophene ring connected to a pyrazole moiety. The presence of a nitrofuran group and a benzylcarbamoyl substituent further enhances its structural complexity and potential biological activity.

The chemical structure of this compound is highly intriguing due to its multifaceted functional groups. The benzylcarbamoyl moiety not only contributes to the overall molecular weight but also introduces a polar region that can interact with biological targets. This feature is particularly relevant in drug design, where the optimization of solubility and binding affinity is crucial. Additionally, the nitrofuran component is known for its ability to participate in various chemical reactions, including redox processes, which can be exploited in the development of therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of thienopyrazole derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, the thieno[3,4-c]pyrazole scaffold has been investigated for its potential anti-inflammatory, antiviral, and anticancer activities. The introduction of the nitrofuran group into this framework may enhance these properties by introducing additional reactive sites that can engage with biological targets.

One of the most compelling aspects of N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide is its potential as a lead compound for drug discovery. The combination of the benzylcarbamoyl and nitrofuran functionalities provides a rich chemical space for structural modifications that can be tailored to improve pharmacokinetic profiles and target specificity. This flexibility has made it an attractive candidate for further investigation in both academic and industrial research settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. These studies have suggested that N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Such findings are particularly encouraging given the increasing demand for novel therapeutic agents that can address complex diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include the formation of the thienopyrazole core through cyclization reactions followed by functional group transformations such as nitration and carbamoylation. The introduction of the benzylcarbamoyl group typically involves condensation reactions with benzyl carbamoyl chloride or related derivatives under controlled conditions. These synthetic routes highlight the importance of meticulous reaction monitoring and purification techniques to obtain the desired product in satisfactory quantities.

In terms of applications, N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide holds promise for several therapeutic areas. Its structural features suggest potential utility in developing treatments for neurological disorders, where modulation of inflammatory pathways is critical. Additionally, its ability to interact with enzymes involved in cancer metabolism makes it a valuable candidate for oncology research. As more data becomes available on its biological activity and pharmacokinetic properties, its potential applications are likely to expand further.

The safety profile of this compound is another important consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have indicated that it exhibits moderate solubility in water and organic solvents, which could influence its bioavailability and metabolic fate. Further investigations are needed to fully characterize its toxicological profile and identify any potential liabilities associated with long-term use. These studies will be essential for guiding future clinical development efforts.

Collaborative efforts between academic researchers and pharmaceutical companies are increasingly vital in advancing the development of novel compounds like N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide. Such partnerships can leverage complementary expertise and resources to accelerate preclinical testing and transition towards clinical trials. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will further enhance the efficiency of these efforts.

Looking ahead, the continued exploration of thienopyrazole derivatives represents a dynamic area of research with significant therapeutic implications. The unique structural features of N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-5-nitrofuran-2-carboxamide position it as a promising candidate for further development. As our understanding of biological pathways evolves and new synthetic methodologies emerge, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.